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Compound of Interest

Compound Name: Red 7

Cat. No.: B1170729 Get Quote

Technical Support Center: D&C Red No. 7
Aqueous Solutions
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with D&C

Red No. 7 in aqueous solutions. As D&C Red No. 7 is a calcium lake pigment, it is practically

insoluble in water; therefore, this guide focuses on achieving stable dispersions.

Frequently Asked Questions (FAQs)
Q1: What is D&C Red No. 7 and why is it difficult to dissolve in water?

D&C Red No. 7 is a synthetic pigment, specifically the calcium salt of 3-hydroxy-4-[(4-methyl-2-

sulfophenyl)azo]-2-naphthalenecarboxylic acid.[1][2] It is classified as a "lake" pigment, which

means it is a dye that has been precipitated onto an insoluble substratum.[1][2] This laking

process renders the pigment virtually insoluble in water.[2] Therefore, the challenge in aqueous

systems is not to dissolve it but to create a fine, stable dispersion of the pigment particles.

Q2: What is the difference between a solution and a dispersion?

A solution is a homogeneous mixture where the solute (e.g., a dye) is completely dissolved in

the solvent (e.g., water) at a molecular level. A dispersion is a heterogeneous system where

fine particles of a substance (e.g., a pigment) are distributed throughout another substance
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(e.g., water) but are not dissolved. In the case of D&C Red No. 7 in water, the goal is to

achieve a stable dispersion of the pigment particles.

Q3: What are the typical applications of D&C Red No. 7?

D&C Red No. 7 is approved for use in drugs and cosmetics.[3] It is commonly found in products

such as lipsticks, nail lacquers, and face makeup.[4][5] In the United States, it is not permitted

for use in eye makeup.[4]

Troubleshooting Guide
Issue 1: D&C Red No. 7 particles are clumping together
(aggregating) in my aqueous formulation.

Cause: Pigment particles have a natural tendency to attract each other (van der Waals

forces) and form larger clusters, or aggregates, in a liquid medium. This is especially

common in aqueous systems without the proper stabilizing agents.

Solution:

Use of Dispersants: Incorporate a suitable dispersant (surfactant or polymer) into your

formulation. Dispersants work by adsorbing onto the surface of the pigment particles,

creating a repulsive barrier (either steric or electrostatic) that prevents them from

aggregating. The choice of dispersant will depend on the specific requirements of your

formulation.

High-Shear Mixing: Employ high-shear mixing techniques, such as homogenization or

ultrasonication, to break down existing agglomerates and ensure a fine distribution of the

pigment particles.

pH Adjustment: The surface charge of the pigment particles can be pH-dependent.

Experimenting with pH adjustments may help to increase particle repulsion and improve

dispersion stability.

Issue 2: The color of my D&C Red No. 7 dispersion is
not consistent or appears weak.
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Cause: Poor dispersion quality, where the pigment particles are not sufficiently

deagglomerated, can lead to a weaker and inconsistent color appearance. The particle size

of the pigment has a direct impact on its color strength and undertone.

Solution:

Optimize Milling/Dispersion Process: The duration and intensity of the dispersion process

(e.g., bead milling, sonication) are critical.[6] A longer milling time or higher energy input

can break down agglomerates into smaller, more uniform particles, leading to better color

development.[6]

Proper Wetting of the Pigment: Ensure the pigment is properly "wetted" by the solvent or a

wetting agent before the main dispersion step. For oil-based systems, it is recommended

to wet the pigment in oil first.[4][5] For aqueous systems, a hydrophilic surface treatment

or a suitable wetting agent can be beneficial.

Particle Size Analysis: Use particle size analysis techniques (e.g., dynamic light scattering)

to monitor the effectiveness of your dispersion process and ensure you are achieving the

desired particle size distribution.

Issue 3: The D&C Red No. 7 particles are settling out of
the suspension over time.

Cause: Due to their density, pigment particles will eventually settle out of a liquid medium if

the dispersion is not adequately stabilized. This is governed by Stokes' Law.

Solution:

Viscosity Modification: Increase the viscosity of the aqueous phase by adding a rheology

modifier (thickener). A more viscous medium will slow down the settling of the pigment

particles.

Use of Stabilizers: In addition to dispersants, other stabilizers can be used to create a

network structure within the liquid that helps to suspend the particles.

Reduce Particle Size: Smaller particles will settle more slowly than larger ones. Optimizing

your dispersion process to achieve a finer particle size will improve stability.
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Data Presentation
Table 1: Solubility and Dispersibility of D&C Red No. 7

Solvent/Medium
Solubility/Dispersib
ility

Notes Reference

Water Virtually Insoluble
Forms a dispersion,

not a solution.
[2]

Oils
Partially

Soluble/Dispersible

Often used in oil-

based cosmetic

formulations.

Recommended to wet

in oil before use.

[4][5]

Organic Solvents Soluble

The pure dye is

soluble in some

organic solvents.

[7]

Aqueous Solutions

with Dispersants
Dispersible

Stability and quality of

dispersion depend on

the type of dispersant

and processing

conditions.

[8][9]

Experimental Protocols
Protocol: Preparation of an Aqueous Dispersion of D&C Red No. 7

This protocol provides a general methodology for preparing a lab-scale aqueous dispersion of

D&C Red No. 7.

Materials:

D&C Red No. 7 pigment powder

Deionized water
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Dispersant (e.g., a suitable non-ionic or anionic surfactant)

Defoamer (optional, but recommended)

High-shear mixer (e.g., homogenizer or ultrasonicator)

Bead mill (optional, for finer dispersions)

Analytical balance

Beakers and other standard laboratory glassware

Procedure:

Preparation of the Aqueous Phase:

Weigh the required amount of deionized water into a beaker.

Add the selected dispersant to the water and mix until fully dissolved. The concentration of

the dispersant will need to be optimized but typically ranges from 1% to 10% based on the

pigment weight.

If using a defoamer, add it to the solution and mix gently.

Incorporation of the Pigment:

Slowly add the pre-weighed D&C Red No. 7 powder to the aqueous phase while mixing at

a moderate speed. This initial step is to ensure the pigment is properly wetted.

High-Shear Dispersion:

Increase the speed of the mixer to a high setting to begin the deagglomeration process.

Mix for a predetermined amount of time (e.g., 15-30 minutes). Monitor the temperature of

the mixture, as high-shear mixing can generate heat. Cooling may be necessary.

Milling (Optional):

For a finer and more stable dispersion, transfer the pre-dispersion to a bead mill.
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Mill the dispersion according to the manufacturer's instructions. The milling time will

depend on the desired particle size.

Characterization:

After dispersion, visually inspect the sample for any signs of agglomeration or settling.

Measure the particle size and particle size distribution using a suitable instrument.

The concentration of D&C Red No. 7 in the final dispersion can be determined using

analytical techniques such as Ultra-Performance Liquid Chromatography (UPLC).[10]

Visualizations
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Problem Identification

Initial Analysis

Troubleshooting Steps

Potential Solutions

Resolution

Start: Solubility Issue with D&C Red No. 7 in Aqueous Solution

Observe Dispersion Quality:
- Aggregation?

- Settling?
- Inconsistent Color?

Issue: Aggregation

 Aggregation 

Issue: Settling

 Settling 

Issue: Inconsistent Color

 Inconsistent Color 

Add/Optimize Dispersant Increase High-Shear Mixing Increase Viscosity Optimize Milling Process

Stable Dispersion Achieved

Click to download full resolution via product page

Caption: Troubleshooting workflow for D&C Red No. 7 dispersion issues.
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Preparation

Dispersion Process

Analysis

Outcome

1. Prepare Aqueous Phase:
- Deionized Water

- Dispersant
- Defoamer (optional)

2. Add D&C Red No. 7 Pigment

3. High-Shear Mixing

4. Milling (Optional)

5. Characterize Dispersion:
- Visual Inspection

- Particle Size Analysis
- UPLC for Concentration

Stable Aqueous Dispersion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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